N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide

• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[5-(1-methylbenzimidazol-2-yl)pentyl]acetamide
• InChI: InChI=1S/C15H21N3O/c1-12(19)16-11-7-3-4-10-15-17-13-8-5-6-9-14(13)18(15)2/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,16,19)
• InChI Key: YWAHFFCWCCDRPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCCCC1=NC2=CC=CC=C2N1C

Description

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is a synthetic organic compound characterized by the presence of a benzimidazole ring linked to a pentyl chain, which is further connected to an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide typically involves the following steps:

Formation of the Benzimidazole Ring: The benzimidazole ring can be synthesized by condensing o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

Alkylation: The benzimidazole ring is then alkylated using an appropriate alkyl halide, such as 1-bromopentane, in the presence of a base like potassium carbonate.

Acetylation: The final step involves the acetylation of the alkylated benzimidazole using acetic anhydride or acetyl chloride in the presence of a base like pyridine.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the acetamide group, converting it to an amine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used as oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Halogenating agents like bromine or chlorinating agents can be used for substitution reactions.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Conversion to primary amines.

Substitution: Introduction of halogen or other electrophilic groups on the benzimidazole ring.

Scientific Research Applications

Chemistry

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology

In biological research, this compound can serve as a ligand for studying protein-ligand interactions, particularly those involving benzimidazole-binding proteins.

Medicine

The compound has potential therapeutic applications due to its structural similarity to known pharmacophores. It may exhibit antimicrobial, antiviral, or anticancer activities, making it a candidate for drug development .

Industry

In the industrial sector, this compound can be used in the synthesis of advanced materials, such as polymers and coatings, due to its chemical stability and functional group versatility.

Mechanism of Action

The mechanism of action of N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The benzimidazole ring can bind to active sites, inhibiting enzyme activity or modulating receptor function. The pentyl chain and acetamide group contribute to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

N-[5-(1H-benzimidazol-2-yl)pentyl]acetamide: Lacks the methyl group on the benzimidazole ring.

N-[5-(1-methyl-1H-benzimidazol-2-yl)butyl]acetamide: Has a shorter alkyl chain.

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]propionamide: Contains a propionamide group instead of an acetamide group.

Uniqueness

N-[5-(1-methyl-1H-benzimidazol-2-yl)pentyl]acetamide is unique due to its specific combination of a methylated benzimidazole ring, a pentyl chain, and an acetamide group. This structure imparts distinct physicochemical properties and biological activities, making it a valuable compound for research and industrial applications.